2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid

• Molecular Formula: C9H10N2O2S
• Molecular Weight: 210.26 g/mol
• IUPAC Name: 2-(pent-3-ynylamino)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C9H10N2O2S/c1-2-3-4-5-10-9-11-6-7(14-9)8(12)13/h6H,4-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key: ACJDWINRLUFNTE-UHFFFAOYSA-N
• Canonical SMILES: CC#CCCNC1=NC=C(S1)C(=O)O

Description

2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid is a thiazole derivative characterized by a pent-3-yn-1-yl amino substituent at the 2-position and a carboxylic acid group at the 5-position of the thiazole ring. The pent-3-yn-1-yl group introduces an alkyne functionality, which may enhance electronic effects or influence binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid typically involves the reaction of a thiazole derivative with an appropriate amine. One common method is the condensation of 2-aminothiazole with pent-3-yn-1-amine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent such as ethanol or methanol, and a catalyst like hydrochloric acid or sulfuric acid to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to achieve the desired product specifications.

Chemical Reactions Analysis

Types of Reactions

2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving hydrogenation.

Substitution: The amino and carboxylic acid groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Catalytic hydrogenation using palladium on carbon or other metal catalysts.

Substitution: Reagents such as alkyl halides, acyl chlorides, and sulfonyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or hydroxylated derivatives, while substitution reactions can produce a wide range of substituted thiazole derivatives.

Scientific Research Applications

2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features and biological activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Observations :

• Biological Activity: Substituents like 4-chlorobenzyl (antidiabetic) and 3-cyano-4-isobutoxyphenyl (xanthine oxidase inhibition) demonstrate substituent-dependent efficacy. The alkyne group’s role remains unexplored but may mimic spacer effects seen in febuxostat analogs .

Physicochemical Properties

Molecular weight, solubility, and stability vary with substituents:

Compound Name	Molecular Formula	Molecular Weight	Solubility/Stability Notes
Target Compound	C₉H₁₀N₂O₂S	222.26 g/mol	Alkyne may reduce aqueous solubility due to hydrophobicity
2-[(4-Chlorobenzyl)amino]-4-methyl-1,3-thiazole-5-carboxylic acid	C₁₂H₁₁ClN₂O₂S	298.75 g/mol	Moderate solubility (polar chlorobenzyl group)
Febuxostat	C₁₆H₁₆N₂O₃S	316.38 g/mol	Low solubility, crystalline solid
2-{[(4-Chlorophenyl)sulfonyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid	C₁₁H₉ClN₂O₄S₂	356.79 g/mol	Sulfonyl group enhances stability

Key Observations :

• The target compound’s lower molecular weight (222.26 g/mol) may improve membrane permeability compared to bulkier analogs like febuxostat (316.38 g/mol).
• Hydrophobic substituents (e.g., alkyne, sulfonyl) could reduce aqueous solubility, necessitating formulation optimization .

Biological Activity

2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid is a heterocyclic compound notable for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its synthesis, biological properties, and potential applications based on diverse research findings.

Chemical Structure and Properties

The compound features a thiazole ring, an amino group, and a carboxylic acid functional group. Its molecular formula is $C_8H_{10}N_2O_2S$. The presence of the pent-3-yn-1-yl substituent contributes to its unique reactivity and interaction with biological targets.

Antimicrobial Properties

Research indicates that thiazole derivatives exhibit significant antimicrobial activity. The thiazole structure is known for its ability to interact with various microbial enzymes, potentially leading to inhibition of growth or cell death. Studies have shown that compounds similar to 2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid possess broad-spectrum antimicrobial properties against bacteria and fungi .

Anticancer Activity

The compound has been investigated for its anticancer potential. A series of studies have demonstrated that derivatives of thiazole, including those with similar structures to 2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid, exhibit varying degrees of cytotoxicity against cancer cell lines. For instance, related compounds have shown significant antiproliferative effects on human leukemia cells and other cancer types, with IC50 values in the micromolar range .

Table 1: Summary of Anticancer Activity in Related Compounds

Compound Name	Cell Line Tested	IC50 (µM)	Activity Level
Compound A	K562 (Leukemia)	< 1	Highly Potent
Compound B	MDA-MB 231 (Breast)	20.2	Moderate Activity
Compound C	HT-29 (Colon)	21.6	Moderate Activity
Compound D	A549 (Lung)	4.03	High Selectivity

The precise mechanisms through which 2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid exerts its biological effects are still under investigation. However, it is hypothesized that the compound interacts with specific enzymes or receptors involved in cellular signaling pathways that regulate proliferation and apoptosis in cancer cells .

Case Study 1: Antitumor Screening

In a systematic evaluation of thiazole derivatives, compounds structurally related to 2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-5-carboxylic acid were screened for their anticancer activity against various cell lines. One study found that certain derivatives exhibited selective cytotoxicity towards specific cancer types while showing lower toxicity towards normal cells .

Case Study 2: Antimicrobial Efficacy

Another study focused on the antimicrobial properties of thiazole derivatives, including those similar to our compound of interest. Results indicated effective inhibition against both Gram-positive and Gram-negative bacteria, suggesting potential applications in developing new antibiotics .